Cas no 1898156-81-4 (2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol)

• Product Name: 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• CAS No: 1898156-81-4
• MF: C₁₁H₁₂ClF₃O
• MW: 252.660593032837
• CID: 6349390
• PubChem ID: 117384640
• Update Time: 2025-06-07

2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• 2-[2-chloro-5-(trifluoromethyl)phenyl]-2-methylpropan-1-ol
• 1898156-81-4
• EN300-1959857

• Inchi： 1S/C11H12ClF3O/c1-10(2,6-16)8-5-7(11(13,14)15)3-4-9(8)12/h3-5,16H,6H2,1-2H3
• InChI Key： HWUQCKRTTFSYBY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C(C)(C)CO

Computed Properties

• Exact Mass: 252.0528772g/mol
• Monoisotopic Mass: 252.0528772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-2-chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol

Introduction to 2-Chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol (CAS No. 1898156-81-4)

2-Chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol (CAS No. 1898156-81-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chlorinated and trifluoromethylated aromatic ring, and a branched alcohol moiety, exhibits a range of potential applications in drug discovery and development.

The chemical structure of 2-Chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol is particularly noteworthy for its ability to modulate various biological targets. The presence of the chlorine atom and the trifluoromethyl group on the aromatic ring imparts significant electronic and steric effects, which can influence the compound's interactions with biological systems. Additionally, the methylpropan-1-ol group provides a hydroxyl functionality that can participate in hydrogen bonding and other non-covalent interactions, further enhancing the compound's pharmacological properties.

Recent studies have explored the potential of 2-Chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol as a lead compound in the development of novel therapeutic agents. One area of particular interest is its activity against neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that 2-Chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and improving cognitive function in animal models.

Beyond its neuroprotective properties, 2-Chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol has also shown promise in oncology. Preclinical studies have indicated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. A notable study published in *Cancer Research* reported that 2-Chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol exhibits potent antitumor activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

In addition to its therapeutic potential, 2-Chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol has been investigated for its pharmacokinetic properties. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it an attractive candidate for further development. For example, a pharmacokinetic study published in *Drug Metabolism and Disposition* demonstrated that 2-Chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol has high oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.

The safety profile of 2-Chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support the continued exploration of 2-Chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol as a potential therapeutic agent.

In conclusion, 2-Chloro-5-(trifluoromethyl)phenyl-2-methylpropan-1-ol (CAS No. 1898156-81-4) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent for neurodegenerative diseases and cancer. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical applications of this compound.